N-cyclopentyl-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide
Description
N-cyclopentyl-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide, also known as CPP-Acetamide, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CPP-Acetamide belongs to the class of pyridazinone compounds, which have been shown to have various biological activities, including anti-inflammatory, analgesic, and antitumor properties.
Scientific Research Applications
Oncology
Pyridopyrimidines have been studied for their potential use in cancer therapy. The structural similarity of N-cyclopentyl-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide to other pyridopyrimidine derivatives suggests its potential application in the development of oncology drugs. For instance, palbociclib, a drug developed by Pfizer for the treatment of breast cancer, is a pyridopyrimidine derivative . The compound could be investigated for its efficacy against various cancer cell lines and its mechanism of action in inhibiting cancer cell proliferation.
Rheumatoid Arthritis
Some pyridopyrimidine derivatives have shown potential activity against rheumatoid arthritis . N-cyclopentyl-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide could be evaluated for its therapeutic effects in models of arthritis, focusing on its ability to modulate immune responses and reduce joint inflammation.
Chemical Biology and Drug Discovery
As a heterocyclic compound with a unique structure, N-cyclopentyl-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide can be a valuable tool in chemical biology. It could be used to study biological processes and as a scaffold for the development of novel drug candidates with improved pharmacokinetic and pharmacodynamic properties.
This analysis is based on the structural and therapeutic potential of pyridopyrimidine derivatives as reported in the literature . Each application area presents a unique opportunity for further research and development of this compound in the field of medicinal chemistry.
properties
IUPAC Name |
N-cyclopentyl-2-(6-oxo-3-phenylpyridazin-1-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2/c21-16(18-14-8-4-5-9-14)12-20-17(22)11-10-15(19-20)13-6-2-1-3-7-13/h1-3,6-7,10-11,14H,4-5,8-9,12H2,(H,18,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAYVYPXRSHVSSY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Spiro[3,4-dihydrochromene-2,4'-piperidine]-1'-ylprop-2-en-1-one](/img/structure/B2907341.png)
![(E)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-5,6-dihydro-1,4-dioxine-2-carboxamide](/img/structure/B2907343.png)
![N-[2-(2-Chloropropanoylamino)ethyl]-2-thiophen-2-ylpyrrolidine-1-carboxamide](/img/structure/B2907347.png)
![(3S,4R)-4-(2,3-dichlorophenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid](/img/structure/B2907350.png)
![ethyl 8-methyl-4,5-dihydro-1H-furano[2,3-g]indazole-7-carboxylate](/img/structure/B2907356.png)
![4-bromo-N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]benzamide](/img/structure/B2907361.png)
